An all-inkjet-printed flexible UV photodetector†
Nanoscale Pub Date: 2017-05-25 DOI: 10.1039/C7NR00250E
Abstract
In this work, a novel concept of the all-inkjet-printed flexible photodetectors based on ZnO nanocrystals with high performance was proposed and demonstrated with emphasis on the influence of different post-treatments including UV light irradiation and high temperature annealing. The photodetectors based on UV-treated ZnO nanocrystal films exhibit a responsivity and an on/off ratio as high as 0.14 A W−1 and >103, respectively, which are better than the thermally treated devices. The high performance of ZnO nanocrystal-based photodetectors originates from unique band-edge modulation among the nanoparticles, where the existence of Schottky barriers leads to a low dark current and gives rise to a fast photoelectric response. The photodetector is capable of 500 bending cycles, and almost no degradation is observed. The as-obtained all-printable devices open up the possibility of fabricating a low-cost, solution processed, flexible, and large-area integrated optoelectronic sensor circuitry for future practical applications.
![Graphical abstract: An all-inkjet-printed flexible UV photodetector](http://scimg.chem960.com/usr/1/C7NR00250E.jpg)
Recommended Literature
- [1] The synthesis of the simplest meliacins (limonoids) from tetranortirucallane triterpenoids containing a β-substituted furyl side-chain
- [2] Ammonia synthesis and by-product formation from H2O, H2 and N2 by dielectric barrier discharge combined with an Ru/Al2O3 catalyst
- [3] A balance-in-a-box: an integrated paper-based weighing balance for infant birth weight determination†
- [4] Front cover
- [5] A new family of biocompatible and stable magnetic nanoparticles: silica cross-linked pluronic F127 micelles loaded with iron oxides
- [6] Effect of lithium incorporation on tweaking the electrocatalytic behavior of tantalum-based oxides†
- [7] A novel porous MgO sorbent fabricated through carbon insertion†
- [8] Near-infrared persistent luminescence hollow mesoporous nanospheres for drug delivery and in vivo renewable imaging†
- [9] Pyrenyl substituted 1,8-naphthalimide as a new material for weak efficiency-roll-off red OLEDs: a theoretical and experimental study†
- [10] Cu clusters/TiO2−x with abundant oxygen vacancies for enhanced electrocatalytic nitrate reduction to ammonia†
![Nanoscale](https://scimg.chem960.com/usr/1/NR014006.jpg)
Journal Name:Nanoscale
Research Products
-
CAS no.: 1194-18-9
-
CAS no.: 133556-24-8